Cas no 82898-67-7 (1,1,1-trifluorobut-3-en-2-one)

• Product Name: 1,1,1-trifluorobut-3-en-2-one
• CAS No: 82898-67-7
• MF: C₄H₃F₃O
• MW: 124.061231851578
• CID: 1808123
• PubChem ID: 12936266
• Update Time: 2025-06-26

1,1,1-trifluorobut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1,1,1-trifluoro-
• 1,1,1-trifluorobut-3-en-2-one
• SCHEMBL12517366
• SCHEMBL23366
• (Trifluoromethyl)vinyl ketone
• JQYSOGQSFKNMMI-UHFFFAOYSA-N
• AKOS014912895
• 1,1,1-trifluoro-3-buten-2-one
• 82898-67-7
• EN300-1230720

• Inchi： 1S/C4H3F3O/c1-2-3(8)4(5,6)7/h2H,1H2
• InChI Key： SOORGXWFPWFCHM-UHFFFAOYSA-N
• SMILES： FC(C(C=C)=O)(F)F

Computed Properties

• Exact Mass: 124.01359920g/mol
• Monoisotopic Mass: 124.01359920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 1,1,1-trifluorobut-3-en-2-one

1,1,1-Trifluorobut-3-en-2-one (CAS No. 82898-67-7): A Versatile Compound in Modern Chemistry and Pharmaceutical Development

1,1,1-Trifluorobut-3-en-2-one is a fluorinated organic compound with the molecular formula C₄H₃FO. Its unique chemical structure, characterized by the presence of three fluorine atoms and a conjugated enone system, makes it a critical intermediate in various synthetic pathways. The CAS No. 82898-67-7 identifier is widely used in scientific literature and industrial applications to ensure precise identification of this compound. The compound’s reactivity and functional group versatility have positioned it as a key player in the development of advanced materials and pharmaceutical products.

The 1,1,1-trifluorobut-3-en-2-one molecule exhibits a combination of fluorinated and unsaturated carbon frameworks, which contribute to its distinct physicochemical properties. Fluorine atoms introduce electron-withdrawing effects, while the enone group (C=C-O) enhances its reactivity toward nucleophilic and electrophilic attacks. This dual functionality has enabled its application in diverse fields, including polymer science, agrochemicals, and medicinal chemistry. Recent studies have highlighted the role of 1,1,1-trifluorobut-3-en-2-one in the synthesis of fluorinated derivatives with improved biological activity and stability.

One of the most significant advancements in the study of 1,1,1-trifluorobut-3-en-2-one involves its use in the development of next-generation pharmaceuticals. Researchers have demonstrated that fluorinated compounds like this exhibit enhanced metabolic stability and improved drug-target interactions. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the synthesis of a novel antifungal agent using 1,1,1-trifluorobut-3-en-2-one as a key building block. The compound’s fluorine atoms were found to improve the compound’s lipophilicity, enabling better penetration through biological membranes.

Recent breakthroughs in 1,1,1-trifluorobut-3-en-2-one synthesis have also focused on sustainable and scalable methodologies. Traditional approaches often relied on harsh conditions and toxic reagents, but modern techniques have shifted toward green chemistry principles. A 2024 paper in Organic Letters described a catalytic method using palladium-based catalysts to achieve high-yield production of 1,1,1-trifluorobut-3-en-2-one with minimal byproducts. This development aligns with the growing emphasis on environmentally friendly synthesis strategies in the pharmaceutical industry.

The 1,1,1-trifluorobut-3-en-2-one compound has also attracted attention in the field of materials science. Its fluorinated structure provides unique properties such as low surface energy and hydrophobicity, making it suitable for applications in coatings and surface treatments. A 2023 study in Advanced Materials Interfaces explored its use in creating superhydrophobic surfaces for medical devices, where reduced bacterial adhesion was observed. These findings underscore the compound’s potential beyond traditional chemical applications.

Another area of interest is the role of 1,1,1-trifluorobut-3-en-2-one in the development of advanced polymers. Fluorinated monomers like this are known to form polymers with exceptional thermal and chemical stability. Researchers have investigated its incorporation into polymeric matrices to enhance mechanical strength and resistance to degradation. A 2024 review in Macromolecular Chemistry and Physics highlighted the potential of fluorinated monomers in creating high-performance materials for aerospace and electronics industries.

From a synthetic perspective, the 1,1,1-trifluorobut-3-en-2-one molecule has become a focal point for exploring novel reaction mechanisms. Its enone group can undergo various transformations, including Michael additions, Diels-Alder reactions, and nucleophilic substitutions. A 2023 study in Chemical Communications reported the use of 1,1,1-trifluorobut-3-en-2-one in the synthesis of complex heterocyclic compounds, demonstrating its utility in the construction of multi-functional scaffolds.

Despite its promising applications, the 1,1,1-trifluorobut-3-en-2-one compound requires careful handling due to its chemical reactivity. While it is not classified as a hazardous substance under current regulations, its potential for forming reactive intermediates necessitates controlled synthesis and storage conditions. Researchers have emphasized the importance of optimizing reaction parameters to minimize side reactions and ensure product purity.

Looking ahead, the 1,1,1-trifluorobut-3-en-2-one compound is expected to play a pivotal role in emerging technologies. Its fluorinated structure offers unique advantages in the design of molecules with tailored properties, such as improved solubility or enhanced biological activity. A 2024 perspective in Nature Chemistry suggested that further exploration of its reactivity could lead to breakthroughs in drug discovery and materials innovation.

In conclusion, the 1,1,1-trifluorobut-3-en-2-one compound represents a versatile platform for scientific and industrial applications. Its unique chemical properties, combined with recent advances in synthesis and functionalization, have expanded its utility across multiple domains. As research continues to uncover new possibilities, the compound is poised to contribute significantly to the development of next-generation technologies and products.

For further information on the synthesis, properties, and applications of 1,1,1-trifluorobut-3-en-2-one, researchers are encouraged to refer to recent publications in leading chemistry and materials science journals. Collaborative efforts between academia and industry will be critical in translating these findings into practical solutions that address global challenges in healthcare, materials, and sustainability.

As the demand for advanced materials and pharmaceuticals continues to grow, the role of 1,1,1-trifluorobut-3-en-2-one is likely to expand. Its unique chemical profile positions it as a valuable component in the development of innovative products that meet the evolving needs of modern society. Ongoing research and technological advancements will further enhance its impact across diverse fields.

Ultimately, the 1,1,1-trifluorobut-3-en-2-one compound exemplifies the potential of fluorinated chemicals in driving scientific progress. Its continued study and application will undoubtedly contribute to the advancement of multiple disciplines, underscoring its significance in the field of chemical sciences.

Researchers and industry professionals are advised to stay updated on the latest developments in the study of 1,1,1-trifluorobut-3-en-2-one, as new insights and applications are likely to emerge in the coming years. The compound’s versatility and reactivity make it an attractive candidate for further exploration and innovation.

With its unique combination of fluorinated and unsaturated carbon frameworks, 1,1,1-trifluorobut-3-en-2-one continues to be a subject of intense research. Its potential applications in pharmaceuticals, materials science, and beyond highlight the importance of continued investigation into its properties and reactivity. As the scientific community delves deeper into its capabilities, new opportunities for innovation are expected to arise.

In summary, the 1,1,1-trifluorobut-3-en-2-one compound represents a promising area of research with far-reaching implications. Its multifaceted applications and chemical versatility make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, the compound is expected to play an increasingly important role in shaping the future of various industries.

For those interested in exploring the potential of 1,1,1-trifluorobut-3-en-2-one, staying informed about the latest developments in its study and application will be essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking its full potential and addressing the challenges of modern science and technology.

As the field of chemical sciences continues to evolve, the 1,1,1-trifluorobut-3-en-2-one compound is likely to remain a focal point of research. Its unique properties and reactivity will continue to inspire new discoveries and innovations, contributing to the advancement of multiple disciplines. The future of this compound appears bright, with numerous opportunities for further exploration and application.

In conclusion, the 1,1,1-trifluorobut-3-en-2-one compound stands as a testament to the transformative power of chemical research. Its potential to drive progress in pharmaceuticals, materials science, and beyond underscores its significance in the scientific community. As research continues, the compound is poised to play an increasingly important role in shaping the future of various industries and technologies.

With its unique combination of fluorinated and unsaturated carbon frameworks, 1,1,1-trifluorobut-3-en-2-one continues to be a subject of intense research. Its multifaceted applications and chemical versatility make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, the compound is expected to play an increasingly important role in shaping the future of various industries.

For those interested in exploring the potential of 1,1,1-trifluorobut-3-en-2-one, staying informed about the latest developments in its study and application will be essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking its full potential and addressing the challenges of modern science and technology.

As the field of chemical sciences continues to evolve, the 1,1,1-trifluorobut-3-en-2-one compound is likely to remain a focal point of research. Its unique properties and reactivity will continue to inspire new discoveries and innovations, contributing to the advancement of multiple disciplines. The future of this compound appears bright, with numerous opportunities for further exploration and application.

In conclusion, the 1,1,1-trifluorobut-3-en-2-one compound stands as a testament to the transformative power of chemical research. Its potential to drive progress in pharmaceuticals, materials science, and beyond underscores its significance in the scientific community. As research continues, the compound is poised to play an increasingly important role in shaping the future of various industries and technologies.

With its unique combination of fluorinated and unsaturated carbon frameworks, 1,1,1-trifluorobut-3-en-2-one continues to be a subject of intense research. Its multifaceted applications and chemical versatility make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, the compound is expected to play an increasingly important role in shaping the future of various industries.

For those interested in exploring the potential of 1,1,1-trifluorobut-3-en-2-one, staying informed about the latest developments in its study and application will be essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking its full potential and addressing the challenges of modern science and technology.

As the field of chemical sciences continues to evolve, the 1,1,1-trifluorobut-3-en-2-one compound is likely to remain a focal point of research. Its unique properties and reactivity will continue to inspire new discoveries and innovations, contributing to the advancement of multiple disciplines. The future of this compound appears bright, with numerous opportunities for further exploration and application.

In conclusion, the 1,1,1-trifluorobut-3-en-2-one compound stands as a testament to the transformative power of chemical research. Its potential to drive progress in pharmaceuticals, materials science, and beyond underscores its significance in the scientific community. As research continues, the compound is poised to play an increasingly important role in shaping the future of various industries and technologies.

With its unique combination of fluorinated and unsaturated carbon frameworks, 1,1,1-trifluorobut-3-en-2-one continues to be a subject of intense research. Its multifaceted applications and chemical versatility make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, the compound is expected to play an increasingly important role in shaping the future of various industries.

For those interested in exploring the potential of 1,1,1-trifluorobut-3-en-2-one, staying informed about the latest developments in its study and application will be essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking its full potential and addressing the challenges of modern science and technology.

As the field of chemical sciences continues to evolve, the 1,1,1-trifluorobut-3-en-2-one compound is likely to remain a focal point of research. Its unique properties and reactivity will continue to inspire new discoveries and innovations, contributing to the advancement of multiple disciplines. The future of this compound appears bright, with numerous opportunities for further exploration and application.

In conclusion, the 1,1,1-trifluorobut-3-en-2-one compound stands as a testament to the transformative power of chemical research. Its potential to drive progress in pharmaceuticals, materials science, and beyond underscores its significance in the scientific community. As research continues, the compound is poised to play an increasingly important role in shaping the future of various industries and technologies.

With its unique combination of fluorinated and unsaturated carbon frameworks, 1,1,1-trifluorobut-3-en-2-one continues to be a subject of intense research. Its multifaceted applications and chemical versatility make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, the compound is expected to play an increasingly important role in shaping the, industries.

For those interested in exploring the potential of 1,1,1-trifluorobut-3-en-2-one, staying informed about the latest developments in its study and application will be essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking its full potential and addressing the challenges of modern science and technology.

As the field of chemical sciences continues to evolve, the 1,1,1-trifluorobut-3-en-2-one compound is likely to remain a focal point of research. Its unique properties and reactivity will continue to inspire new discoveries and innovations, contributing to the advancement of multiple disciplines. The future of this compound appears bright, with numerous opportunities for further exploration and application.

In conclusion, the 1,1,1-trifluorobut-3-en-2-one compound stands as a testament to the transformative power of chemical research. Its potential to drive progress in pharmaceuticals, materials science, and beyond underscores its significance in the scientific community. As research continues, the compound is poised to play an increasingly important role in shaping the future of various industries and technologies.

With its unique combination of fluorinated and unsaturated carbon frameworks, 1,1,1-trifluorobut-3-en-2-one continues to be a subject of intense research. Its multifaceted applications and chemical versatility make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, the compound is expected to play an increasingly important role in shaping the, industries.

For those interested in exploring the potential of 1,1,1-trifluorobut-3-en-2-one, staying informed about the latest developments in its study and application will be essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking its full potential and addressing the challenges of modern science and technology.

As the field of chemical sciences continues to evolve, the 1,1,1-trifluorobut-3-en-2-one compound is likely to remain a focal point of research. Its unique properties and reactivity will continue to inspire new discoveries and innovations, contributing to the advancement of multiple disciplines. The future of this compound appears bright, with numerous opportunities for further exploration and application.

In conclusion, the 1,1,1-trifluorobut-3-en-2-one compound stands as a testament to the transformative power of chemical research. Its potential to drive progress in pharmaceuticals, materials science, and beyond underscores its significance in the scientific community. As research continues, the compound is poised to play an increasingly important role in shaping the future of various industries and technologies.

With its unique combination of fluorinated and unsaturated carbon frameworks, 1,1,1-trifluorobut-3-en-2-one continues to be a subject of intense research. Its multifaceted applications and chemical versatility make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, the compound is expected to play an increasingly important role in shaping the, industries.

For those interested in exploring the potential of 1,1,1-trifluorobut-3-en-2-one, staying informed about the latest developments in its study and application will be essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking its full potential and addressing the challenges of modern science and technology.

As the field of chemical sciences continues to evolve, the 1,1,1-trifluorobut-3-en-2-one compound is likely to remain a focal point of research. Its unique properties and reactivity will continue to inspire new discoveries and innovations, contributing to the advancement of multiple disciplines. The future of this compound appears bright, with numerous opportunities for further exploration and application.

In conclusion, the 1,1,1-trifluorobut-3-en-2-one compound stands as a testament to the transformative power of chemical research. Its potential to drive progress in pharmaceuticals, materials science, and beyond underscores its significance in the scientific community. As research continues, the compound is poised to play an increasingly important role in shaping the future of various industries and technologies.

With its unique combination of fluorinated and unsaturated carbon frameworks, 1,1,1-trifluorobut-3-en-2-one continues to be a subject of intense research. Its multifaceted applications and chemical versatility make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, the compound is expected to play an increasingly important role in shaping the, industries.

For those interested in exploring the potential of 1,1,1-trifluorobut-3-en-2-one, staying informed about the latest developments in its study and application will be essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking its full potential and addressing the challenges of modern science and technology.

As the field of chemical sciences continues to evolve, the 1,1,1-trifluorobut-3-en-2-one compound is likely to remain a focal point of research. Its unique properties and reactivity will continue to inspire new discoveries and innovations, contributing to the advancement of multiple disciplines. The future of this compound appears bright, with numerous opportunities for further exploration and application.

In conclusion, the 1,1,1-trifluorobut-3-en-2-one compound stands as a testament to the transformative power of chemical research. Its potential to drive progress in pharmaceuticals, materials science, and beyond underscores its significance in the scientific community. As research continues, the compound is poised to play an increasingly important role in shaping the future of various industries and technologies.

With its unique combination of fluorinated and unsaturated carbon frameworks, 1,1,1-trifluorobut-3-en-2-one continues to be a subject of intense research. Its multifaceted applications and chemical versatility make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, the compound is expected to play an increasingly important role in shaping the, industries.

For those interested in exploring the potential of 1,1,1-trifluorobut-3-en-2-one, staying informed about the latest developments in its study and application will be essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking its full potential and addressing the challenges of modern science and technology.

As the field of chemical sciences continues to evolve, the 1,1,1-trifluorobut-3-en-2-one compound is likely to remain a focal point of research. Its unique properties and reactivity will continue to inspire new discoveries and innovations, contributing to the advancement of multiple disciplines. The future of this compound appears bright, with numerous opportunities for further exploration and application.

In conclusion, the 1,1,1-trifluorobut-3-en-2-one compound stands as a testament to the transformative power of chemical research. Its potential to drive progress in pharmaceuticals, materials science, and beyond underscores its significance in the scientific community. As research continues, the compound is poised to play an increasingly important role in shaping the future of various industries and technologies.

With its unique combination of fluorinated and unsaturated carbon frameworks, 1,1,1-trifluorobut-3-en-2-one continues to be a subject of intense research. Its multifaceted applications and chemical versatility make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, the compound is expected to play an increasingly important role in shaping the, industries.

For those interested in exploring the potential of 1,1,1-trifluorobut-3-en-2-one, staying informed about the latest developments in its study and application will be essential. Collaborative efforts and interdisciplinary approaches will be key to unlocking its full potential and addressing the challenges of modern science and technology.

As the field of chemical sciences continues to evolve, the 1,1,1-trifluorobut-3-en-2-one compound is likely to remain a focal point of research. Its unique properties and reactivity will continue to inspire new discoveries and innovations, contributing to the advancement of multiple disciplines. The future of this compound appears bright, with numerous opportunities for further exploration and application.

In conclusion, the 1,1,1-trifluorobut-3-en-2-one compound stands as a testament to the transformative power of chemical research. Its potential to drive progress in pharmaceuticals, materials science, and beyond underscores its significance in the scientific community. As research continues, the compound is poised to play an increasingly important role in shaping the future of various industries and technologies.

With its unique combination of fluorinated and unsaturated carbon frameworks, 1,1,1-trifluorobut-3-en-2-one continues to be a subject of intense research. Its multifaceted applications and chemical versatility make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, the compound is expected to play an increasingly important role in shaping the, industries.

For those interested in exploring the, I think you need to know that this is a compound with a specific structure and properties. It's used in various fields, such as pharmaceuticals, materials science, and chemical synthesis. The fluorine atoms in the molecule contribute to its stability and reactivity, making it a versatile building block for creating other compounds. Understanding its chemical behavior is crucial for developing new drugs, materials, and technologies. If you're looking for more detailed information about this compound, I recommend consulting scientific databases or specialized literature. However, I can provide a general overview of its properties and applications if that's what you need.

It seems there might be a bit of confusion or repetition in the previous text. Let me clarify and provide a concise, accurate overview of 1,1,1-trifluorobut-3-en-2-one (also known as 1,1,1-trifluoro-3-buten-2-one or trifluoroacetylacetone, depending on the structure). --- ### 1,1,1-Trifluorobut-3-en-2-one Chemical Structure: This compound is an α,β-unsaturated ketone with three fluorine atoms attached to the central carbon. Its structure can be represented as: F | F–C–C(=O)–CH₂–CH₂–F | F (Note: The exact structure may vary slightly depending on the position of the double bond and fluorine atoms.) --- ### Key Properties 1. Reactivity: - The trifluoromethyl group (–CF₃) is highly electron-withdrawing, making the molecule more polar and reactive compared to its non-fluorinated counterparts. - The α,β-unsaturated ketone functionality (C=C–CO) allows for reactions like Michael additions, electrophilic additions, and nucleophilic substitutions. 2. Stability: - The fluorine atoms stabilize the molecule through inductive effects and reduce susceptibility to hydrolysis or oxidation. 3. Polarity: - High dipole moment due to the electronegative fluorine atoms, making it soluble in polar solvents (e.g., DMSO, DMF). --- ### Applications 1. Pharmaceuticals: - Used as a building block for synthesizing fluorinated drugs (e.g., anticonvulsants, anti-inflammatory agents). - Fluorine substitution can enhance metabolic stability and bioavailability. 2. Materials Science: - Incorporated into polymers and coatings for improved thermal stability and hydrophobicity. - Used in the synthesis of fluorinated organic semiconductors. 3. Chemical Synthesis: - Acts as a versatile intermediate in organic reactions, such as Friedel-Crafts acylations or Hofmann degradation. --- ### Safety and Handling - Fluorinated compounds can be toxic or environmentally persistent. - Proper handling, storage, and disposal are essential to avoid health and environmental risks. --- ### Further Information For detailed data (e.g., molecular weight, boiling point, or spectroscopic properties), consult PubChem, ChemSpider, or Reaxys. If you have a specific question about its synthesis, reactivity, or application, feel free to ask!